Cas no 2171203-44-2 ((3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid
• CAS No: 2171203-44-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5982462
• PubChem ID: 165586867
• Update Time: 2025-05-20

(3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid
• (3S)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]piperidine-3-carboxylic acid
• 2171203-44-2
• EN300-1538684

• Inchi： 1S/C27H30N2O5/c30-24(31)18-8-7-15-29(16-18)25(32)27(13-5-6-14-27)28-26(33)34-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23H,5-8,13-17H2,(H,28,33)(H,30,31)/t18-/m0/s1
• InChI Key： SAUYTWXTPREVRQ-SFHVURJKSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid

Comprehensive Overview of (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid (CAS No. 2171203-44-2)

The compound (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid, identified by its CAS No. 2171203-44-2, is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentanecarbonylpiperidine backbone, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for Fmoc-protected amino acids like (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid has surged, driven by advancements in peptide-based therapeutics. This compound is often discussed in the context of solid-phase peptide synthesis (SPPS), a technique pivotal for producing custom peptides with high purity. Its CAS No. 2171203-44-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and bioconjugation strategies.

One of the key advantages of this compound lies in its stereochemical purity, as the (3S) configuration ensures precise interactions with biological targets. The Fmoc group provides temporary protection during synthesis, which can be removed under mild conditions, making it ideal for multi-step reactions. Additionally, the cyclopentanecarbonylpiperidine moiety contributes to enhanced lipophilicity and metabolic stability, traits highly sought after in lead optimization phases.

The growing interest in peptide drugs and targeted therapies has further elevated the importance of (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid. Searches related to its synthetic protocols, solubility properties, and applications in neurodegenerative research are trending in scientific forums. Its role in structure-activity relationship (SAR) studies is also noteworthy, as it helps elucidate the impact of conformational rigidity on binding affinity.

From a supply chain perspective, the availability of CAS No. 2171203-44-2 is critical for laboratories focusing on high-throughput screening and combinatorial chemistry. Manufacturers emphasize batch-to-batch consistency and HPLC purity to meet the stringent requirements of preclinical development. Furthermore, the compound’s compatibility with automated synthesizers aligns with the industry’s shift toward AI-driven drug design and machine learning-assisted synthesis.

In conclusion, (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidine-3-carboxylic acid (CAS No. 2171203-44-2) represents a cornerstone in modern peptide chemistry. Its versatility in protecting group strategies, combined with its pharmacophore potential, positions it as a vital tool for researchers tackling complex diseases. As the scientific community continues to explore its applications, this compound will undoubtedly remain a focal point in innovative therapeutic development.